Cas no 2110449-02-8 (N-Mal-N-bis(PEG2-acid))

• Product Name: N-Mal-N-bis(PEG2-acid)
• CAS No: 2110449-02-8
• MF: C₂₁H₃₂N₂O₁₁
• MW: 488.485587120056
• CID: 3044993
• PubChem ID: 129012725
• Update Time: 2024-11-04

N-Mal-N-bis(PEG2-acid) Chemical and Physical Properties

Names and Identifiers

• N-Mal-N-bis(PEG2-acid)
• Acid-apeg4-acid n-c3-maleimide
• C70081
• 3-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethyl-[3-(2,5-dioxopyrrol-1-yl)propanoyl]amino]ethoxy]ethoxy]propanoic acid
• BP-23738
• HY-140529
• AKOS040742236
• 3-{2-[2-(N-{2-[2-(2-carboxyethoxy)ethoxy]ethyl}-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido)ethoxy]ethoxy}propanoic acid
• 2110449-02-8
• Acid-apeg4-acidn-c3-maleimide
• DA-76208
• DTXSID101110867
• MS-29077
• CS-0115074
• 4,7,13,16-Tetraoxa-10-azanonadecanedioic acid, 10-[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]-
• 10-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl)-4,7,13,16-tetraoxa-10-azanonadecanedioic acid
• SCHEMBL23697054

• Inchi： 1S/C21H32N2O11/c24-17(3-6-23-18(25)1-2-19(23)26)22(7-11-33-15-13-31-9-4-20(27)28)8-12-34-16-14-32-10-5-21(29)30/h1-2H,3-16H2,(H,27,28)(H,29,30)
• InChI Key： IEXQAPPGJQEYIT-UHFFFAOYSA-N
• SMILES： O(CCOCCC(=O)O)CCN(C(CCN1C(C=CC1=O)=O)=O)CCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 488.20060984g/mol
• Monoisotopic Mass: 488.20060984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 21
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 169

N-Mal-N-bis(PEG2-acid) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).